Cas no 1260817-43-3 (1-(chloromethyl)-4-methoxy-2-(trifluoromethyl)benzene)

• Product Name: 1-(chloromethyl)-4-methoxy-2-(trifluoromethyl)benzene
• CAS No: 1260817-43-3
• MF: C₉H₈ClF₃O
• MW: 224.607432365417
• MDL: MFCD15528834
• CID: 2101747
• PubChem ID: 91757597
• Update Time: 2025-06-15

1-(chloromethyl)-4-methoxy-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-METHOXY-2-(TRIFLUOROMETHYL)BENZYL CHLORIDE
• 1-(chloromethyl)-4-methoxy-2-(trifluoromethyl)benzene
• Benzene, 1-(chloromethyl)-4-methoxy-2-(trifluoromethyl)-

• MDL： MFCD15528834
• Inchi： 1S/C9H8ClF3O/c1-14-7-3-2-6(5-10)8(4-7)9(11,12)13/h2-4H,5H2,1H3
• InChI Key： XFBKUUQFEIZZQY-UHFFFAOYSA-N
• SMILES： C1(CCl)=CC=C(OC)C=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-(chloromethyl)-4-methoxy-2-(trifluoromethyl)benzene

Chemical Profile of 1-(chloromethyl)-4-methoxy-2-(trifluoromethyl)benzene (CAS No. 1260817-43-3)

1-(chloromethyl)-4-methoxy-2-(trifluoromethyl)benzene, identified by its Chemical Abstracts Service (CAS) number 1260817-43-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aromatic hydrocarbons, characterized by its benzene core substituted with a chloromethyl group at the 1-position, a methoxy group at the 4-position, and a trifluoromethyl group at the 2-position. The unique structural arrangement of these functional groups imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for further development in medicinal applications.

The presence of the chloromethyl group (–CH₂Cl) at the para position relative to the methoxy group (–OCH₃) introduces reactivity that is highly useful in nucleophilic substitution reactions. This feature allows for facile introduction of various side chains or functional groups, enabling the synthesis of more complex molecules. The trifluoromethyl group (–CF₃), on the other hand, is known for its ability to enhance metabolic stability and binding affinity in drug candidates. Its electron-withdrawing nature not only influences the electronic distribution across the aromatic ring but also contributes to the overall lipophilicity of the compound, which is often a critical factor in drug design.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of such substituted benzenes in designing novel therapeutic agents. The combination of electronic and steric effects induced by the chloromethyl, methoxy, and trifluoromethyl groups can be leveraged to fine-tune interactions with biological targets. For instance, studies have demonstrated that trifluoromethylated aromatic compounds often exhibit improved pharmacokinetic profiles due to their enhanced lipophilicity and resistance to metabolic degradation. This has spurred interest in exploring derivatives of 1-(chloromethyl)-4-methoxy-2-(trifluoromethyl)benzene as scaffolds for drug discovery.

In the context of medicinal chemistry, this compound serves as a versatile building block for constructing more intricate molecules. The chloromethyl functionality can be readily transformed into other functional groups such as alcohols, amines, or thiols through nucleophilic addition reactions. This flexibility makes it particularly useful in synthesizing heterocyclic compounds, which are prevalent in many modern pharmaceuticals. Additionally, the electron-withdrawing influence of the trifluoromethyl group can modulate the reactivity of adjacent functional groups, allowing for precise control over synthetic pathways.

One notable area where this compound has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. The structural features of 1-(chloromethyl)-4-methoxy-2-(trifluoromethyl)benzene make it an attractive starting point for such endeavors. The trifluoromethyl group can help optimize interactions with the ATP-binding pocket of kinases, while the chloromethyl group provides a handle for further derivatization to enhance binding affinity.

Furthermore, agrochemical research has also benefited from compounds like 1-(chloromethyl)-4-methoxy-2-(trifluoromethyl)benzene. Its structural motifs are found in several commercially available pesticides and herbicides, where similar functional groups contribute to their biological activity against pests and weeds. The ability to modify these compounds through methods like halogen exchange or cross-coupling reactions allows chemists to develop new agrochemicals with improved environmental profiles and enhanced performance.

The synthesis of 1-(chloromethyl)-4-methoxy-2-(trifluoromethyl)benzene typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include Friedel-Crafts alkylation followed by selective substitution reactions to introduce the desired functional groups. Advances in catalytic methods have enabled more efficient and sustainable synthetic strategies, reducing waste and improving yields. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl or vinyl moieties with high precision.

From a computational perspective, density functional theory (DFT) calculations have been instrumental in understanding the electronic structure and reactivity of this compound. These studies have provided insights into how the different substituents influence charge distribution across the benzene ring and how this affects reaction pathways. Such knowledge is crucial for designing experiments aimed at optimizing synthetic routes or tailoring biological activity.

The safety profile of 1-(chloromethyl)-4-methoxy-2-(trifluoromethyl)benzene is another important consideration in its application. While it is not classified as a hazardous material under standard regulatory frameworks, appropriate handling procedures should be followed to minimize exposure during synthesis and handling. Personal protective equipment (PPE), such as gloves and safety goggles, is recommended when working with this compound in laboratory settings.

In conclusion,1-(chloromethyl)-4-methoxy-2-(trifluoromethyl)benzene (CAS No. 1260817-43-3) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable diverse synthetic transformations and biological interactions, making it a valuable asset for researchers seeking novel molecular architectures. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play an increasingly important role in developing next-generation therapeutics and crop protection agents.